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Compound of Interest

Compound Name: Palavit G

Cat. No.: B1176635 Get Quote

For researchers, scientists, and drug development professionals seeking the optimal

embedding resin for their histological studies, a critical choice lies between methyl methacrylate

(MMA) and glycol methacrylate (HEMA) based resins. This guide provides a detailed

comparison of Palavit G, a readily available MMA-based cold-curing acrylic, and Technovit

7100, a widely used HEMA-based resin, to facilitate an informed decision based on specific

research needs.

While both Palavit G and Technovit 7100 are acrylic resins used for embedding biological

samples, their distinct chemical compositions lead to significant differences in their physical

properties and, consequently, their ideal applications in histology. Technovit 7100 is specifically

formulated for histological use, particularly for soft tissue and applications requiring excellent

morphological preservation.[1][2][3][4][5] Palavit G, on the other hand, is primarily marketed as

a dental acrylic for modeling and casting. However, its methyl methacrylate composition makes

it a suitable and cost-effective alternative for specific histological applications, most notably for

the embedding of hard, undecalcified tissues.

Performance Characteristics at a Glance
The selection of an appropriate embedding resin is contingent on the nature of the tissue being

examined and the downstream analytical techniques to be employed. Below is a summary of

the key performance characteristics of Palavit G (as a representative MMA resin) and

Technovit 7100.
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Feature
Palavit G (Methyl
Methacrylate-based)

Technovit 7100 (HEMA-
based)

Primary Application
Undecalcified bone, hard

tissues, implants

Soft tissues, high-resolution

light microscopy

Chemical Composition Methyl Methacrylate (MMA)
2-Hydroxyethyl Methacrylate

(HEMA)

Polymerization Time Approximately 10 minutes 1.5 - 2 hours

Polymerization Temperature
Can be high (exothermic

reaction)

Low, around room temperature

(20°C) or 37°C

Shrinkage Higher potential for shrinkage Low shrinkage artifacts[1][2]

Sectioning

Produces very hard blocks,

suitable for thin sectioning of

hard tissues; may require

specialized microtomes

Produces uniform, slightly

more flexible blocks, ideal for

thin sectioning of soft

tissues[2]

Staining Compatibility

Good for general bone stains;

plasticizer can be removed to

improve staining

Compatible with a wide range

of histological stains and

enzyme histochemistry[1][3]

Antigenicity Preservation

Can be compromised by

higher polymerization

temperatures

Generally better preservation

of antigenicity due to lower

polymerization temperature

Experimental Protocols
Detailed methodologies are crucial for reproducible results. The following are generalized

protocols for tissue embedding with Palavit G and Technovit 7100. It is important to note that

specific timings may need to be optimized based on tissue type and size.

Palavit G (MMA-based Resin) Embedding Protocol for
Undecalcified Bone
This protocol is adapted from standard procedures for embedding undecalcified bone in methyl

methacrylate.
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Fixation: Fix bone specimens in 70% ethanol. Other fixatives like formalin can be used

depending on the target of the study.

Dehydration: Dehydrate the tissue through a graded series of ethanol (e.g., 80%, 95%,

100%), with several changes in absolute ethanol to ensure complete water removal.

Infiltration:

Infiltrate with a solution of 1:1 absolute ethanol and MMA monomer.

Transfer to 100% MMA monomer. Multiple changes of the monomer solution will improve

infiltration. The duration of this step can range from several days to a week, depending on

the sample size.

Embedding:

Prepare the embedding solution by mixing the Palavit G powder (polymer) and liquid

(monomer) according to the manufacturer's instructions for a fluid consistency.

Place the infiltrated specimen in an embedding mold and pour the prepared Palavit G
mixture over it.

Polymerization is rapid and exothermic. To control the temperature, the embedding can be

carried out in a cold water bath.

Sectioning: Use a heavy-duty microtome with a tungsten carbide knife to cut sections of the

desired thickness.

Technovit 7100 (HEMA-based Resin) Embedding
Protocol for Soft Tissue
This protocol is based on the manufacturer's instructions and common laboratory practices for

Technovit 7100.

Fixation: Fix soft tissue specimens in a suitable fixative such as 10% neutral buffered

formalin.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1176635?utm_src=pdf-body
https://www.benchchem.com/product/b1176635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dehydration: Dehydrate the tissue through a graded series of ethanol (e.g., 70%, 90%,

100%).

Infiltration:

Pre-infiltrate with a 1:1 mixture of absolute ethanol and Technovit 7100 basic solution for

several hours.

Infiltrate with the Technovit 7100 infiltration solution (basic solution mixed with Hardener 1)

for 24-48 hours at 4°C.[3]

Embedding:

Prepare the polymerization solution by mixing the infiltration solution with Hardener 2.

Place the infiltrated specimen in an embedding mold and fill it with the polymerization

solution.

Allow polymerization to occur at room temperature for 1-2 hours.[1] For some applications,

a final hardening step at 37°C for 1 hour can be performed.[5]

Sectioning: Use a standard rotary microtome with a suitable knife to obtain thin sections.

Visualization of Experimental Workflow
To provide a clear overview of the embedding process, the following diagrams illustrate the

typical workflows for Palavit G and Technovit 7100.

Palavit G (MMA) Workflow

Fixation (70% Ethanol) Dehydration (Graded Ethanol) Infiltration (MMA Monomer) Embedding (Cold Polymerization) Sectioning

Click to download full resolution via product page

Workflow for Palavit G embedding.
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Technovit 7100 (HEMA) Workflow

Fixation (Formalin) Dehydration (Graded Ethanol) Infiltration (Technovit 7100 Solution) Embedding (Room Temp Polymerization) Sectioning

Click to download full resolution via product page

Workflow for Technovit 7100 embedding.

Conclusion
The choice between Palavit G and Technovit 7100 for histological embedding is fundamentally

driven by the research question and the type of tissue under investigation.

Technovit 7100 is the superior choice for studies requiring high-resolution light microscopy of

soft tissues. Its formulation is optimized for histology, providing excellent morphological detail,

low polymerization temperatures that help preserve enzyme and antigen activity, and the ability

to produce very thin, uniform sections.[2][4]

Palavit G, while not a dedicated histological resin, offers a practical and effective solution for

the embedding of undecalcified hard tissues such as bone and samples containing implants. Its

methyl methacrylate composition results in a very hard block that can be sectioned without

prior decalcification, which is crucial for studies of bone mineralization and pathology.

Researchers should be mindful of the exothermic nature of its polymerization and take steps to

control the temperature to minimize potential tissue damage.

Ultimately, for laboratories working with a diverse range of tissue types, having access to both

HEMA-based and MMA-based resins will provide the versatility needed to address a wide array

of histological challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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